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Compound of Interest

Compound Name: Vinyl propionate

Cat. No.: B091960 Get Quote

This document provides a detailed overview of the fundamental physicochemical properties of

vinyl propionate, a significant monomer in the production of various polymers. The information

presented is intended for researchers, scientists, and professionals engaged in drug

development and materials science.

Vinyl propionate, an organic compound, is the ester of propionic acid and vinyl alcohol.[1] It is

a colorless liquid utilized in the synthesis of poly(vinyl propionate) and various copolymers.[1]

Physicochemical Data Summary
The core molecular properties of vinyl propionate are summarized in the table below. This

data is critical for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value Source

Molecular Formula C5H8O2 [2][3][4][5]

Molecular Weight 100.12 g/mol [3][4]

Molar Mass 100.117 g·mol−1 [1]

CAS Number 105-38-4 [2]

Density 0.917 g/cm3 (at 20 °C) [1]
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Experimental Protocols
The determination of the molecular weight and formula of vinyl propionate is achieved

through standard analytical chemistry techniques.

1. Mass Spectrometry for Molecular Weight Determination:

Objective: To determine the precise molecular weight of the compound.

Methodology: High-resolution mass spectrometry (HRMS) is employed. A diluted sample of

vinyl propionate is introduced into the mass spectrometer. The compound is ionized, and

the mass-to-charge ratio (m/z) of the resulting ions is measured. The molecular ion peak will

correspond to the molecular weight of the compound.

Instrumentation: A time-of-flight (TOF) or Orbitrap mass spectrometer is typically used for this

purpose to ensure high accuracy.

2. Elemental Analysis for Molecular Formula Determination:

Objective: To determine the empirical formula, which can then be confirmed as the molecular

formula using the molecular weight from mass spectrometry.

Methodology: A known mass of the vinyl propionate sample is combusted in an elemental

analyzer. The amounts of carbon dioxide and water produced are precisely measured. This

allows for the calculation of the percentage of carbon and hydrogen in the compound. The

percentage of oxygen is typically determined by difference. The resulting percentage

composition is used to derive the empirical formula.

Logical Workflow for Characterization
The logical flow for the characterization of a chemical compound like vinyl propionate is

outlined below. This process ensures accurate identification and confirmation of its fundamental

properties.

Workflow for Compound Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b091960?utm_src=pdf-body
https://www.benchchem.com/product/b091960?utm_src=pdf-body
https://www.benchchem.com/product/b091960?utm_src=pdf-body
https://www.benchchem.com/product/b091960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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